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Compound Name: 5-Methyl-3-nitro-1h-pyrazole
CAS No.: 34334-96-8
Cat. No.: B116685
Get Quote
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For Researchers, Scientists, and Drug Development Professionals

This technical guide addresses the solubility of 5-Methyl-3-nitro-1H-pyrazole in common
laboratory solvents. Due to a lack of publicly available quantitative data, this document
provides a qualitative assessment based on related compounds and outlines a comprehensive
experimental protocol for determining the precise solubility in a laboratory setting.

Core Topic: Solubility of 5-Methyl-3-nitro-1H-
pyrazole

5-Methyl-3-nitro-1H-pyrazole is a heterocyclic organic compound with potential applications in
medicinal chemistry and materials science. Understanding its solubility is a critical first step in
the design of synthetic routes, formulation studies, and biological assays.

Data Presentation: Quantitative Solubility

A thorough search of scientific literature and chemical databases did not yield specific
guantitative solubility data for 5-Methyl-3-nitro-1H-pyrazole. The table below reflects this lack
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of available information. Researchers are encouraged to determine this data experimentally
using the protocols outlined in the following section.

Solvent Chemical Formula Solubility (g/L) Temperature (°C)
Water H20 Data Not Available
Ethanol C2HsOH Data Not Available
Methanol CHsOH Data Not Available
Acetone CsHeO Data Not Available
Ethyl Acetate CaHsO2 Data Not Available
Dichloromethane CH2Clz Data Not Available
Chloroform CHCIs Data Not Available

Dimethyl Sulfoxide
(DMSO0)

C2Hs0OS Data Not Available

Dimethylformamide
(DMF)

C3H7NO Data Not Available

Based on the structure of 5-Methyl-3-nitro-1H-pyrazole and qualitative data for the related
compound 4-nitro-1H-pyrazole, a general solubility profile can be inferred. The presence of the
polar nitro group and the pyrazole ring suggests that it is likely to have limited solubility in
water.[1] Conversely, it is expected to be more soluble in polar aprotic and protic organic
solvents such as acetone, ethanol, and chloroform.[1] However, experimental verification is
essential.

Experimental Protocols: Determining Solubility

To obtain quantitative solubility data for 5-Methyl-3-nitro-1H-pyrazole, the following
gravimetric method can be employed. This protocol is a standard and reliable method for
determining the solubility of a solid in a liquid.

Objective: To determine the concentration of a saturated solution of 5-Methyl-3-nitro-1H-
pyrazole in a chosen solvent at a specific temperature.
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Materials:

e 5-Methyl-3-nitro-1H-pyrazole (solid)

o Selected solvent(s) of interest

e Analytical balance

e Thermostatically controlled shaker or water bath
e Centrifuge

e Volumetric flasks

o Pipettes

e Glass vials with screw caps

e Sintered glass filter or syringe filter (pore size appropriate for the solid)
e Oven

Procedure:

e Preparation of a Saturated Solution:

o Add an excess amount of solid 5-Methyl-3-nitro-1H-pyrazole to a known volume of the
selected solvent in a glass vial. The presence of undissolved solid is crucial to ensure
saturation.

o Seal the vial tightly to prevent solvent evaporation.

o Place the vial in a thermostatically controlled shaker or water bath set to the desired
temperature (e.g., 25 °C).

o Agitate the mixture for a sufficient time to reach equilibrium. A period of 24 to 48 hours is
generally recommended.

e Separation of Undissolved Solid:
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After the equilibration period, allow the vial to stand undisturbed at the set temperature for
a few hours to let the excess solid settle.

To ensure complete separation of the solid from the liquid phase, centrifuge the vial at a
moderate speed.

Carefully withdraw a known volume of the clear supernatant using a pre-warmed pipette to
avoid crystallization due to temperature changes.

o Gravimetric Analysis:

[¢]

[¢]

Transfer the known volume of the saturated solution into a pre-weighed, dry volumetric
flask.

Evaporate the solvent from the flask using a gentle stream of inert gas or by placing it in a
fume hood. For higher boiling point solvents like DMSO or DMF, a vacuum oven at a
suitable temperature may be necessary.

Once all the solvent has evaporated, place the flask containing the solid residue in an
oven at a temperature below the compound's melting point to ensure it is completely dry.

Allow the flask to cool to room temperature in a desiccator to prevent moisture absorption.

Weigh the flask with the dried solid.

» Calculation of Solubility:

[e]

[e]

The mass of the dissolved solid is the final weight of the flask minus the initial weight of
the empty flask.

The solubility can then be calculated using the following formula:

Solubility (g/L) = (Mass of dissolved solid (g)) / (Volume of supernatant taken (L))

Safety Precautions:

e Always work in a well-ventilated fume hood.
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* Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,
and a lab coat.

¢ Consult the Safety Data Sheet (SDS) for 5-Methyl-3-nitro-1H-pyrazole and the solvents
used for specific handling and disposal instructions.

Mandatory Visualization

The following diagram illustrates the general experimental workflow for determining the
solubility of 5-Methyl-3-nitro-1H-pyrazole.
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Click to download full resolution via product page

Caption: Experimental workflow for determining solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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